![molecular formula C19H20N6O3 B2935237 N,N-dimethyl-2-(4-(2-(m-tolyloxy)acetamido)phenyl)-2H-tetrazole-5-carboxamide CAS No. 1396877-60-3](/img/structure/B2935237.png)
N,N-dimethyl-2-(4-(2-(m-tolyloxy)acetamido)phenyl)-2H-tetrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N,N-dimethyl-2-(4-(2-(m-tolyloxy)acetamido)phenyl)-2H-tetrazole-5-carboxamide, also known as DMTA, is a tetrazole-based compound that has gained significant attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of novel tetrazole derivatives has been reported, including a detailed study on their antitumor activity, molecular docking, and DFT (Density Functional Theory) analysis. These studies reveal the potential of tetrazole compounds in antitumor applications, providing insights into their interaction with biological targets and the stability of their molecular orbitals (Fahim, Elshikh, & Darwish, 2019).
- Another study focused on synthesizing and characterizing tetrazol-thiophene carboxamides with antimicrobial evaluation and docking studies. This research contributes to understanding the antimicrobial properties of these compounds, showcasing their potential in fighting microbial infections (Talupur, Satheesh, & Chandrasekhar, 2021).
Biological Activities
- Research on N-substituted benzyl/phenyl acetamides with a pyrazolobenzothiazine ring system indicates these compounds possess moderate to significant antioxidant activities. Such findings open avenues for developing new therapeutic agents based on these structural frameworks (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).
- Investigations into the dynamic NMR study of N,N-dimethyl carbamoyl aryloxytetrazoles explore the high barrier to rotation about the CN bond, contributing to the understanding of the molecular dynamics and stability of these compounds (Movahedifar, Modarresi-Alam, Kleinpeter, & Schilde, 2017).
Chemical Reactions and Mechanisms
- A study on the safe generation and synthetic utilization of hydrazoic acid in continuous flow reactors for synthesizing tetrazoles and β-azido-carboxamides demonstrates innovative approaches to handling hazardous reactions safely and efficiently. This research could pave the way for safer and more scalable synthesis methods for related compounds (Gutmann, Obermayer, Roduit, Roberge, & Kappe, 2012).
Properties
IUPAC Name |
N,N-dimethyl-2-[4-[[2-(3-methylphenoxy)acetyl]amino]phenyl]tetrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N6O3/c1-13-5-4-6-16(11-13)28-12-17(26)20-14-7-9-15(10-8-14)25-22-18(21-23-25)19(27)24(2)3/h4-11H,12H2,1-3H3,(H,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCFJHZPUAJWFPJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.